Cas no 1214352-66-5 (6-Amino-3-phenylpicolinic acid)

• Product Name: 6-Amino-3-phenylpicolinic acid
• CAS No: 1214352-66-5
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD14701601
• CID: 4929791
• Update Time: 2025-10-28

6-Amino-3-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-AMINO-3-PHENYLPICOLINIC ACID
• 6-Amino-3-phenyl-2-pyridinecarboxylic acid
• 6-Amino-3-phenylpicolinic acid

• MDL： MFCD14701601
• Inchi： 1S/C12H10N2O2/c13-10-7-6-9(11(14-10)12(15)16)8-4-2-1-3-5-8/h1-7H,(H2,13,14)(H,15,16)
• InChI Key： MKARACNLIDYMPB-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(N)N=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-phenylpicolinic acid

6-Amino-3-phenylpicolinic Acid (CAS No. 1214352-66-5): A Comprehensive Overview

6-Amino-3-phenylpicolinic acid (CAS No. 1214352-66-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, belonging to the picolinic acid derivatives family, is characterized by its unique molecular structure, which includes an amino group and a phenyl ring attached to a picolinic acid backbone. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The molecular formula of 6-Amino-3-phenylpicolinic acid is C₁₂H₁₀N₂O₂, with a molecular weight of 214.22 g/mol. Its structure features a pyridine ring substituted with an amino group at the 6-position and a phenyl group at the 3-position, along with a carboxylic acid functionality. This arrangement imparts distinct chemical properties, such as moderate solubility in polar organic solvents and the ability to form stable salts with bases. The compound's physicochemical properties are crucial for its applications in drug discovery and material science.

In recent years, 6-Amino-3-phenylpicolinic acid has emerged as a key intermediate in the synthesis of bioactive molecules. Its structural motifs are frequently employed in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. Researchers have explored its potential in designing compounds for anti-inflammatory, antimicrobial, and anticancer applications. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has also been investigated, highlighting its role in advanced material science.

The agrochemical industry has shown interest in 6-Amino-3-phenylpicolinic acid due to its potential as a building block for novel pesticides and herbicides. Its derivatives have demonstrated activity against plant pathogens, making it a candidate for sustainable crop protection solutions. With the growing demand for environmentally friendly agrochemicals, this compound's relevance is expected to rise in the coming years.

From a synthetic perspective, 6-Amino-3-phenylpicolinic acid can be prepared through multi-step organic transformations, including palladium-catalyzed cross-coupling reactions and functional group interconversions. Researchers often optimize these synthetic routes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical applications.

Market trends indicate a steady increase in demand for 6-Amino-3-phenylpicolinic acid, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to cater to the needs of research institutions and industrial clients. The compound's global market is projected to grow as more studies uncover its potential in diverse fields.

Quality control is paramount when working with 6-Amino-3-phenylpicolinic acid. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These measures ensure that the compound performs consistently in research and industrial applications.

Safety considerations for handling 6-Amino-3-phenylpicolinic acid include standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation. While not classified as highly hazardous, it is advisable to follow good laboratory practices to minimize exposure and ensure safe handling.

In conclusion, 6-Amino-3-phenylpicolinic acid (CAS No. 1214352-66-5) represents a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for ongoing research and development. As scientific advancements continue to uncover new uses for this molecule, its importance in various industries is set to grow, solidifying its position as a key player in chemical innovation.